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Compound of Interest

Compound Name: Methacrifos

Cat. No.: B033344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and preparation of

Methacrifos for use in laboratory bioassays. Methacrifos is an organophosphorus insecticide

and acaricide that functions as an acetylcholinesterase (AChE) inhibitor, leading to

neurotoxicity in insects.

Data Presentation
Table 1: Properties of Methacrifos

Property Value

IUPAC Name
methyl (E)-3-dimethoxyphosphinothioyloxy-2-

methylprop-2-enoate

CAS Number 62610-77-9

Molecular Formula C7H13O5PS

Molecular Weight 240.22 g/mol

Primary Use Agricultural pesticide, Acaricide

Mode of Action Acetylcholinesterase (AChE) inhibitor

Table 2: Example Serial Dilutions for Bioassay from a 1% Stock Solution
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Desired Concentration (%)
Volume of Previous
Concentration (mL)

Volume of Solvent (mL)

0.1 1 (of 1% stock) 9

0.01 1 (of 0.1% solution) 9

0.001 1 (of 0.01% solution) 9

0.0001 1 (of 0.001% solution) 9

Experimental Protocols
Protocol 1: Preparation of Methacrifos Stock Solution
This protocol outlines the preparation of a 1% (w/v) Methacrifos stock solution, which can then

be used to prepare further dilutions for bioassays.

Materials:

Methacrifos (technical grade)

Acetone (analytical grade)

Analytical balance

Volumetric flask (e.g., 10 mL or 25 mL)

Spatula

Pipettor and sterile pipette tips

Glass vials with screw caps for storage

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Safety Precautions: Wear appropriate PPE and perform all handling of the technical grade

insecticide and organic solvents within a fume hood.
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Weighing: Accurately weigh 0.1 g of technical-grade Methacrifos using an analytical balance

and a weigh boat.

Dissolving: Carefully transfer the weighed Methacrifos into a 10 mL volumetric flask.

Solvent Addition: Add a small amount of acetone to the flask to dissolve the Methacrifos.

Swirl gently to ensure it is fully dissolved.

Bringing to Volume: Once dissolved, add acetone to the flask until the bottom of the

meniscus reaches the 10 mL calibration mark.

Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a labeled, airtight glass vial. Store in a refrigerator at

4°C or a freezer at -20°C for long-term stability

To cite this document: BenchChem. [Application Notes and Protocols for Methacrifos in
Laboratory Bioassays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033344#methacrifos-formulation-and-preparation-for-
laboratory-bioassays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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